Cas no 1249778-79-7 (5-(5-Fluoropyridin-3-yl)-2-methylaniline)

• Product Name: 5-(5-Fluoropyridin-3-yl)-2-methylaniline
• CAS No: 1249778-79-7
• MF: C₁₂H₁₁FN₂
• MW: 202.227545976639
• MDL: MFCD14683940
• CID: 4581352
• PubChem ID: 61520053
• Update Time: 2025-08-05

5-(5-Fluoropyridin-3-yl)-2-methylaniline Chemical and Physical Properties

Names and Identifiers

• 5-(5-fluoropyridin-3-yl)-2-methylaniline
• Z2010010267
• 5-(5-Fluoropyridin-3-yl)-2-methylaniline

• MDL： MFCD14683940
• Inchi： 1S/C12H11FN2/c1-8-2-3-9(5-12(8)14)10-4-11(13)7-15-6-10/h2-7H,14H2,1H3
• InChI Key： MBOUVANDJGBIOT-UHFFFAOYSA-N
• SMILES： FC1=CN=CC(=C1)C1C=CC(C)=C(C=1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 210
• XLogP3: 2.3
• Topological Polar Surface Area: 38.9

Additional information on 5-(5-Fluoropyridin-3-yl)-2-methylaniline

Introduction to Compound with CAS No. 1249778-79-7 and Product Name: 5-(5-Fluoropyridin-3-yl)-2-methylaniline

The compound with the CAS number 1249778-79-7 and the product name 5-(5-Fluoropyridin-3-yl)-2-methylaniline represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural and chemical properties, has garnered considerable attention in recent years due to its potential applications in medicinal chemistry and drug development.

At the core of this compound's significance lies its molecular structure, which combines a pyridine ring with a fluorine substituent at the 5-position and a methyl group at the 2-position of aniline. This specific arrangement imparts distinct electronic and steric properties that make it a valuable scaffold for designing novel therapeutic agents. The presence of the fluoropyridine moiety is particularly noteworthy, as fluorinated pyridines are widely recognized for their ability to enhance metabolic stability, improve binding affinity, and modulate pharmacokinetic profiles of drug candidates.

In recent years, there has been a surge in research focused on developing small molecule inhibitors targeting various biological pathways relevant to human diseases. Among these pathways, kinases have emerged as key therapeutic targets due to their critical roles in cell signaling and proliferation. The compound 5-(5-Fluoropyridin-3-yl)-2-methylaniline has been extensively studied for its potential as a kinase inhibitor. Specifically, it has shown promise in inhibiting Janus kinases (JAKs), which are implicated in inflammatory responses and autoimmune diseases.

One of the most compelling aspects of this compound is its ability to modulate the activity of JAK family members without significant off-target effects. This selectivity is crucial for developing safe and effective drugs, as off-target interactions can lead to adverse side effects. Preclinical studies have demonstrated that 5-(5-Fluoropyridin-3-yl)-2-methylaniline can effectively inhibit JAK1 and JAK2 enzymes, leading to reduced inflammatory cytokine production and attenuated inflammatory responses. These findings have positioned this compound as a promising candidate for further development into a therapeutic agent for conditions such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its applications in kinase inhibition, the compound has also been explored for its potential in other therapeutic areas. For instance, recent studies have indicated that it may exhibit anti-cancer properties by interfering with signaling pathways that promote tumor growth and survival. The fluoropyridine moiety plays a pivotal role in this context, as it can enhance the compound's ability to penetrate the cell membrane and interact with intracellular targets. Additionally, the aniline group contributes to its solubility and bioavailability, which are essential factors for drug efficacy.

The synthesis of 5-(5-Fluoropyridin-3-yl)-2-methylaniline involves a multi-step process that requires careful optimization to ensure high yield and purity. The key steps typically include condensation reactions between fluoropyridine derivatives and aniline precursors, followed by functional group modifications to achieve the desired structure. Advances in synthetic methodologies have enabled more efficient and scalable production of this compound, making it more accessible for further research and development.

In conclusion, the compound with CAS number 1249778-79-7 and product name 5-(5-Fluoropyridin-3-yl)-2-methylaniline represents a significant advancement in pharmaceutical chemistry. Its unique structural features make it a valuable scaffold for developing novel therapeutic agents, particularly those targeting kinases and other critical biological pathways. With ongoing research efforts focused on optimizing its synthesis and exploring new applications, this compound holds great promise for improving human health and treating various diseases.